N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2-ethoxy-1-naphthamide

• IUPAC Name: N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-ethoxynaphthalene-1-carboxamide
• InChI: InChI=1S/C22H23NO4/c1-2-26-18-12-9-15-6-3-4-7-17(15)20(18)21(24)23-14-22(25,16-10-11-16)19-8-5-13-27-19/h3-9,12-13,16,25H,2,10-11,14H2,1H3,(H,23,24)
• InChI Key: WZSVNKQYXVTRQK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NCC(C3CC3)(C4=CC=CO4)O
• Molecular Formula: C22H23NO4
• Molecular Weight: 365.4 g/mol

Description

N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2-ethoxy-1-naphthamide is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. This compound is also known as CFA-1 and has been studied extensively for its pharmacological properties.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2-ethoxy-1-naphthamide and related compounds involves complex chemical reactions aiming to investigate their potential applications in various fields of scientific research. Studies have focused on synthesizing derivatives by introducing different substituents to explore their antiproliferative activities and structure-activity relationships. For example, a study outlined the synthesis of naphtho[2,3-d]imidazole derivatives, indicating the methodological approaches towards creating compounds with potential biological activities (謝皓宇, 2010). Similarly, the synthesis of thiazolidinone derivatives of naphtho[2,1-b]furan has been examined for their antimicrobial and anti-inflammatory properties, showcasing the diverse chemical manipulations these molecules can undergo (H. Vagdevi et al., 2006).

Antiproliferative and Antimicrobial Activities

The antiproliferative and antimicrobial properties of naphtho[2,1-b]furan derivatives and their potential applications in treating various diseases have been a significant focus. For instance, certain naphtho[2,3-d]imidazole derivatives exhibited selective inhibitory activity against cancer cell lines, suggesting their potential use in cancer therapy (謝皓宇, 2010). Additionally, compounds synthesized from naphtho[2,1-b]furan have been evaluated for their antimicrobial activities, providing insights into their possible application as new antimicrobial agents (H. Vagdevi et al., 2006).

Pharmacological Studies

Pharmacological evaluations of these compounds have revealed various activities, including anti-inflammatory and diuretic effects, suggesting their potential therapeutic applications. The exploration of these activities is crucial for developing new drugs based on naphtho[2,1-b]furan derivatives (H. Vagdevi et al., 2006). Moreover, the synthesis and activity evaluation of pyrazoles linked to naphtho[2,1-b]furan further demonstrate the chemical versatility and potential pharmacological applications of these compounds (M. Kumaraswamy et al., 2008).